Cas no 1804217-30-8 (2-Bromo-1-(3-(trifluoromethoxy)-2-(trifluoromethyl)phenyl)propan-1-one)
2-Bromo-1-(3-(trifluoromethoxy)-2-(trifluoromethyl)phenyl)propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-1-(3-(trifluoromethoxy)-2-(trifluoromethyl)phenyl)propan-1-one
-
- Inchi: 1S/C11H7BrF6O2/c1-5(12)9(19)6-3-2-4-7(20-11(16,17)18)8(6)10(13,14)15/h2-5H,1H3
- InChI Key: DEERRRGPVRRBAY-UHFFFAOYSA-N
- SMILES: BrC(C)C(C1C=CC=C(C=1C(F)(F)F)OC(F)(F)F)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 354
- XLogP3: 4.9
- Topological Polar Surface Area: 26.3
2-Bromo-1-(3-(trifluoromethoxy)-2-(trifluoromethyl)phenyl)propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013017841-250mg |
2-Bromo-1-(3-(trifluoromethoxy)-2-(trifluoromethyl)phenyl)propan-1-one |
1804217-30-8 | 97% | 250mg |
475.20 USD | 2021-06-25 | |
| Alichem | A013017841-500mg |
2-Bromo-1-(3-(trifluoromethoxy)-2-(trifluoromethyl)phenyl)propan-1-one |
1804217-30-8 | 97% | 500mg |
823.15 USD | 2021-06-25 | |
| Alichem | A013017841-1g |
2-Bromo-1-(3-(trifluoromethoxy)-2-(trifluoromethyl)phenyl)propan-1-one |
1804217-30-8 | 97% | 1g |
1,445.30 USD | 2021-06-25 |
2-Bromo-1-(3-(trifluoromethoxy)-2-(trifluoromethyl)phenyl)propan-1-one Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
Additional information on 2-Bromo-1-(3-(trifluoromethoxy)-2-(trifluoromethyl)phenyl)propan-1-one
Introduction to 2-Bromo-1-(3-(trifluoromethoxy)-2-(trifluoromethyl)phenyl)propan-1-one (CAS No. 1804217-30-8) in Modern Chemical Research
2-Bromo-1-(3-(trifluoromethoxy)-2-(trifluoromethyl)phenyl)propan-1-one, identified by its CAS number 1804217-30-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This molecule, characterized by its bromine substituent and a phenyl ring adorned with both trifluoromethoxy and trifluoromethyl groups, exhibits unique structural and electronic properties that make it a valuable intermediate in synthetic chemistry.
The presence of multiple fluorinated aromatic groups in the structure imparts exceptional stability and lipophilicity, attributes that are highly sought after in drug design. Specifically, the trifluoromethoxy (–O-CF₃) and trifluoromethyl (–CF₃) groups contribute to the compound's resistance to metabolic degradation, a critical factor in the development of bioavailable therapeutic agents. This feature has positioned 2-Bromo-1-(3-(trifluoromethoxy)-2-(trifluoromethyl)phenyl)propan-1-one as a promising candidate for further derivatization into novel pharmacophores.
Recent advancements in medicinal chemistry have highlighted the utility of such halogenated aromatic compounds in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated that derivatives of this compound exhibit inhibitory activity against enzymes involved in cancer progression, such as tyrosine kinases and proteases. The bromine atom, being a versatile handle for further functionalization via cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings, enhances its appeal as a building block in drug discovery pipelines.
The trifluoromethyl group, known for its electron-withdrawing properties, significantly modulates the reactivity and binding affinity of molecules. In the context of 2-Bromo-1-(3-(trifluoromethoxy)-2-(trifluoromethyl)phenyl)propan-1-one, this moiety contributes to optimal pharmacokinetic profiles by improving solubility and reducing polarity. Such characteristics are particularly advantageous when designing drugs intended for oral administration or targeted delivery systems.
In materials science, the compound's electronic properties have been explored for applications in organic electronics and photovoltaics. The combination of bromine and fluorinated aromatic rings enhances electron transport capabilities, making it a candidate for use in semiconducting materials. Researchers are investigating its potential as an active layer material in organic light-emitting diodes (OLEDs) and solar cells, where efficiency and stability are paramount.
The synthesis of 2-Bromo-1-(3-(trifluoromethoxy)-2-(trifluoromethyl)phenyl)propan-1-one involves multi-step organic transformations that showcase the ingenuity of modern synthetic methodologies. Key steps typically include palladium-catalyzed cross-coupling reactions to construct the phenyl ring system followed by selective halogenation to introduce the bromine atom at the desired position. The introduction of the trifluoromethoxy group often requires protection-deprotection strategies to ensure regioselectivity during subsequent modifications.
The growing interest in fluorinated compounds stems from their ability to enhance molecular interactions with biological targets. For example, fluorine atoms can increase metabolic stability by preventing rapid hydrolysis or oxidation. Additionally, they can influence binding affinity by altering hydrophobicity or electronic distribution around key pharmacophoric sites. These attributes have led to an exponential increase in research focused on fluorinated analogs of known bioactive molecules.
Future directions in the study of 2-Bromo-1-(3-(trifluoromethoxy)-2-(trifluoromethyl)phenyl)propan-1-one may explore its role as a scaffold for developing next-generation therapeutics targeting neurological disorders or infectious diseases. The compound's structural flexibility allows for extensive derivatization, enabling chemists to fine-tune its properties for specific therapeutic applications. Collaborative efforts between synthetic chemists and biologists are likely to yield novel compounds with enhanced efficacy and reduced side effects.
The impact of this compound extends beyond academia, with pharmaceutical companies investing heavily in fluorinated drug candidates due to their favorable pharmacokinetic profiles. Patents and research articles continue to emerge, underscoring its importance as a chemical entity with broad utility across multiple disciplines. As synthetic techniques evolve, expect to see even more innovative applications leveraging the unique properties of this molecule.
1804217-30-8 (2-Bromo-1-(3-(trifluoromethoxy)-2-(trifluoromethyl)phenyl)propan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)